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Compound of Interest

Compound Name: 2,2"-Dinitrobibenzyl

Cat. No.: B146402

This technical guide provides a comprehensive overview of 2,2'-Dinitrobibenzyl, a key

chemical intermediate. It is intended for researchers, scientists, and professionals in drug

development, offering detailed information on its properties, synthesis, and applications.

Commercial Avalilability

2,2'-Dinitrobibenzyl is available from a variety of chemical suppliers catering to research and

development needs. Notable suppliers include:

Sigma-Aldrich: Offers the compound, often for early discovery research purposes.
ChemicalBook: Lists multiple suppliers and provides pricing information[1][2].
Guidechem: A platform that aggregates data from various chemical suppliers[3].
Pharmaffiliates: Supplies 2,2'-Dinitrobibenzyl as a reference standard[4].

Tokyo Chemical Industry (TCI): A well-known supplier of reagents for research[2].

Physicochemical and Spectroscopic Data

The following tables summarize the key quantitative data for 2,2'-Dinitrobibenzyl.

Table 1: Physicochemical Properties
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Property Value Source(s)
CAS Number 16968-19-7 [3][5]
Molecular Formula C14H12N204 [31[5]
Molecular Weight 272.26 g/mol [2][5]

Pale Brown to Light Brown
Appearance ) ] ] [3][6]

Solid / Yellow Crystalline Solid
Melting Point 121-123.5°C [1][7]

Boiling Point (Predicted)

391.6 £22.0°C

[2][6]

Density (Predicted) 1.317 + 0.06 g/cm3 [2][6]
Sparingly soluble in water;
Soluble in DMSO (Slightly),

Solubility Methanol (Very Slightly, [2][3]6]

Heated), Ethanol, and

Acetone.

Storage Temperature

Room Temperature, Sealed in

Dry Conditions

[2](6]

Table 2: Spectroscopic Data
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Technique Data Source(s)

0=7.96(dd,J=8.2Hz,J=
1.2 Hz, 2H), 7.54 (pseudo t,
1H NMR (500.1 MHz, CDCls) 2H), 7.42 (dd, J=7.7Hz, J = [1]
1.3 Hz, 2H), 7.38 (pseudo t,
2H), 3.25 (s, 4H, CH2)

8 =149.37, 136.01, 133.30,
HC NMR (125.8 MHz, CDCL3) 132.49, 127.56, 124.84, 34.44 1]

m/z (%) = 273 (1) [M+H]*, 255
Mass Spectrometry (El, 70 eV)  (8), 237 (9), 178 (21), 136 [1][5]
(100), 120 (70), 92 (85)

2962, 2854, 1608, 1576, 1509,
Infrared (IR) (ATR) 1443, 1344, 1310, 859, 787, [1]
749 cm—1

Experimental Protocols: Synthesis of 2,2'-
Dinitrobibenzyl

Several methods for the synthesis of 2,2'-Dinitrobibenzyl have been reported. A common
laboratory-scale preparation involves the oxidative coupling of 2-nitrotoluene.

Protocol 1: Oxidative Coupling of 2-Nitrotoluene
This protocol yields 2,2'-Dinitrobibenzyl as a white solid with a high yield.
Materials:

2-nitrotoluene

Potassium tert-butoxide

Bromine

Dry Tetrahydrofuran (THF)
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e Dichloromethane (CH2Cl2)

» Saturated sodium thiosulfate solution
» Saturated sodium chloride solution

o Magnesium sulfate (MgSOa)

o Ethanol (EtOH)

o Water (H20)

Procedure:

e Under a nitrogen atmosphere, dissolve 2-nitrotoluene (15.0 mmol) in dry THF (90 mL) and
cool the solution to 0°C.[1]

e Add potassium tert-butoxide to the solution and stir for 2 minutes.[1]

e Add bromine (19.5 mmol) and continue stirring for an additional 5 minutes.[1]
e Quench the reaction by adding the mixture to 500 mL of an ice/water slurry.[1]
o Collect the resulting precipitate by filtration.

o Extract the filtrate with CH2Cl2 (3 x 100 mL).

o Combine the organic layers and wash with saturated sodium thiosulfate solution, followed by
saturated sodium chloride solution.[1]

e Dry the organic phase over MgSOa and concentrate under reduced pressure.[1]

o Purify the crude product by crystallization from a 1:2 mixture of H2O/EtOH to yield 2,2'-
Dinitrobibenzyl. The reported yield is approximately 95%.[1]

Protocol 2: Reductive Debromination

Another patented method involves a three-step synthesis starting from o-nitrobenzaldehyde
and o-nitrotoluene, culminating in a debromination step.[8]
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Materials:

1,2-bis-(2-nitrobenzophenone) bromoethane

Sodium borohydride

Diglyme (diethylene glycol dimethyl ether)

Methanol

Procedure:

Add 1,2-bis-(2-nitrobenzophenone) bromoethane (1.0 mol) and diglyme to a reactor and stir.

[8]

o Portion-wise, add sodium borohydride (0.5-1.0 mol), maintaining the reaction temperature
below 30°C, using a water bath for cooling if necessary.[8]

 After the addition is complete, continue to stir the mixture at room temperature for 0.5 to 2
hours.[8]

e Pour the reaction mixture into water to precipitate the crude product.[8]
o Collect the yellow solid by filtration and dry it.

» Recrystallize the crude product from methanol to obtain pure 2,2'-Dinitrobibenzyl. Yields
are reported to be in the range of 86-92.5%.[8]

Applications in Drug Development

2,2'-Dinitrobibenzyl is a crucial intermediate in the synthesis of Carbamazepine, an important
antiepileptic drug used to treat seizures, neuropathic pain, and bipolar disorder.[2][6] The
synthesis involves the reduction of the nitro groups of 2,2'-Dinitrobibenzyl to form the
corresponding diamine, which is then cyclized to form the core structure of Carbamazepine.

Safety and Handling
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2,2'-Dinitrobibenzyl is classified as a hazardous chemical and should be handled with
appropriate safety precautions.

» Hazards: Causes skin and serious eye irritation. May cause respiratory irritation. It is also
very toxic to aquatic life.[9]

e Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and
eye/face protection.[3][10]

» Handling: Use in a well-ventilated area. Avoid breathing dust. Do not get in eyes, on skin, or
on clothing. Wash hands thoroughly after handling.[10][11]

o First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek
medical advice. If on skin, wash with plenty of soap and water. If inhaled, move to fresh air.
[10]

Visualizations

The following diagrams illustrate the synthesis of 2,2'-Dinitrobibenzyl and its role in the
synthesis of Carbamazepine.

Caption: Synthesis of 2,2'-Dinitrobibenzyl from 2-Nitrotoluene.

Caption: Role of 2,2'-Dinitrobibenzyl in Carbamazepine Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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